Cas no 71195-77-2 (propan-2-yl 6-chlorohexanoate)

Propan-2-yl 6-chlorohexanoate is a chloro-functionalized ester compound with applications in organic synthesis and specialty chemical manufacturing. Its structure combines a six-carbon chloroalkanoate chain with an isopropanol ester group, offering reactivity at both the chloro and ester functionalities. The compound serves as a versatile intermediate for further derivatization, enabling the introduction of hexanoate or chlorinated segments into target molecules. Its moderate volatility and stability under controlled conditions make it suitable for controlled reactions. The presence of the chloro group allows for nucleophilic substitution, while the ester moiety can undergo hydrolysis or transesterification, providing flexibility in synthetic pathways.

propan-2-yl 6-chlorohexanoate structure

Product Name:propan-2-yl 6-chlorohexanoate

CAS No:71195-77-2

MF:C₉H₁₇ClO₂

MW:192.683082342148

CID:574627

PubChem ID:256824

Update Time:2025-11-02

propan-2-yl 6-chlorohexanoate Chemical and Physical Properties

Names and Identifiers

- Hexanoic acid,6-chloro-, 1-methylethyl ester
- AKOS024332407
- NSC84229
- 71195-77-2
- propan-2-yl 6-chlorohexanoate
- isopropyl 6-chlorohexanoate
- SCHEMBL1365864
- NSC-84229
- MBBMZGJDDXCJMA-UHFFFAOYSA-N
- iso-Propyl 6-Chlorohexanoate
- DTXSID20292627
- Inchi： 1S/C9H17ClO2/c1-8(2)12-9(11)6-4-3-5-7-10/h8H,3-7H2,1-2H3
- InChI Key： MBBMZGJDDXCJMA-UHFFFAOYSA-N
- SMILES： ClCCCCCC(=O)OC(C)C

Computed Properties

Exact Mass: 192.09181
Monoisotopic Mass: 192.0917075g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 7
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

propan-2-yl 6-chlorohexanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B526053-10mg	propan-2-yl 6-chlorohexanoate	71195-77-2	10mg	$ 50.00	2022-06-07
TRC	B526053-50mg	propan-2-yl 6-chlorohexanoate	71195-77-2	50mg	$ 70.00	2022-06-07
TRC	B526053-100mg	propan-2-yl 6-chlorohexanoate	71195-77-2	100mg	$ 115.00	2022-06-07